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Compound of Interest

Compound Name:

Tert-butyl (4-hydroxy-5-

methoxypyridin-3-YL)-

methylcarbamate

CAS No.: 1138444-22-0

Cat. No.: B1530898

Get Quote

The pyridine ring is a fundamental heterocyclic scaffold that appears in a vast number of FDA-

approved drugs and biologically active compounds.[1] Its derivatives, particularly pyridinones

and pyridinols, are considered "privileged structures" due to their ability to interact with a wide

range of biological targets.[2] These scaffolds can act as hydrogen bond donors and acceptors,

and their physicochemical properties can be finely tuned through substitution, making them

ideal for applications in fragment-based drug design and as kinase hinge-binding motifs.[2]

The diverse biological activities associated with substituted pyridinones and pyridinols,

including antitumor, antimicrobial, anti-inflammatory, and anticoagulant effects, underscore the

continued interest in synthesizing novel analogs.[2][3][4] The target molecule of this guide, tert-

butyl (4-hydroxy-5-methoxypyridin-3-yl)methylcarbamate, incorporates a 4-hydroxypyridine

core, which is a bioisostere for phenols and amides, further enhancing its potential for

biological activity.[2] The tert-butyl carbamate (Boc) group is a common protecting group for

amines, suggesting this molecule could also serve as a key intermediate in the synthesis of

more complex derivatives.
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Proposed Retrosynthetic Analysis and Synthetic
Pathway
The synthesis of tert-butyl (4-hydroxy-5-methoxypyridin-3-yl)methylcarbamate can be

approached through a logical retrosynthetic analysis, starting from commercially available

precursors. A plausible multi-step synthesis is proposed, leveraging well-established organic

chemistry reactions.

Tert-butyl (4-hydroxy-5-methoxypyridin-3-yl)methylcarbamate

3-Amino-5-methoxy-pyridin-4-ol

Boc Protection

5-Methoxy-3-nitro-pyridin-4-ol

Reduction of Nitro Group

5-Methoxy-pyridin-4-ol

Nitration

Commercially Available Pyridine Derivative

Functional Group Interconversion

Click to download full resolution via product page

Caption: Retrosynthetic analysis of the target compound.

The forward synthesis would commence with a suitably substituted pyridine, followed by

functional group manipulations to introduce the hydroxyl, methoxy, and amino groups at the
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desired positions, and culminating in the protection of the amino group as a tert-butyl

carbamate.

Detailed Experimental Protocols
The following protocols are proposed for the synthesis of tert-butyl (4-hydroxy-5-

methoxypyridin-3-yl)methylcarbamate. These procedures are designed to be self-validating,

with clear endpoints and purification strategies.

Step 1: Synthesis of 3-Amino-5-methoxypyridin-4-ol
(Intermediate 3)
The synthesis of the key intermediate, 3-amino-5-methoxypyridin-4-ol, can be envisioned

starting from a commercially available nitropyridine derivative. The choice of starting material is

critical for achieving the desired substitution pattern. A plausible route involves the reduction of

a corresponding nitro-substituted pyridinol.

Protocol:

Reaction Setup: To a solution of 5-methoxy-3-nitro-pyridin-4-ol (1.0 eq) in ethanol or acetic

acid in a round-bottom flask, add a reducing agent such as iron powder (3.0 eq) or tin(II)

chloride (2.5 eq).[5]

Reaction Conditions: Heat the mixture to reflux (approximately 80-100 °C) and monitor the

reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete

within 2-4 hours.

Work-up and Purification: Upon completion, cool the reaction mixture to room temperature

and filter to remove the metal salts. Neutralize the filtrate with a suitable base, such as

sodium bicarbonate solution. Extract the aqueous layer with an organic solvent like ethyl

acetate. Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure to yield the crude 3-amino-5-methoxypyridin-4-ol. Further

purification can be achieved by column chromatography on silica gel.

Step 2: Synthesis of Tert-butyl (4-hydroxy-5-
methoxypyridin-3-yl)methylcarbamate (Target Molecule)
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The final step involves the protection of the amino group of the intermediate with a tert-

butoxycarbonyl (Boc) group. Di-tert-butyl dicarbonate (Boc)₂O is a commonly used reagent for

this transformation.

Protocol:

Reaction Setup: Dissolve 3-amino-5-methoxypyridin-4-ol (1.0 eq) in a suitable solvent such

as tetrahydrofuran (THF) or dichloromethane (DCM). Add a base, for instance, triethylamine

(1.2 eq) or N,N-diisopropylethylamine (DIPEA) (1.2 eq), to the solution.

Reagent Addition: To the stirred solution, add di-tert-butyl dicarbonate ((Boc)₂O) (1.1 eq)

portion-wise at room temperature.[6]

Reaction Conditions: Stir the reaction mixture at room temperature for 12-24 hours. Monitor

the reaction progress by TLC until the starting material is consumed.

Work-up and Purification: Quench the reaction with water and extract the product with an

organic solvent. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure. The crude product can be purified by flash column

chromatography on silica gel to afford the pure tert-butyl (4-hydroxy-5-methoxypyridin-3-

yl)methylcarbamate.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://patents.google.com/patent/US20060116519A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1530898?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-Amino-5-methoxy-pyridin-4-ol

Stir at Room Temperature 
 (12-24h)

1.

 (Boc)₂O, Base (e.g., Et₃N) 
 Solvent (e.g., THF)

2.

Tert-butyl (4-hydroxy-5-methoxypyridin-3-yl)methylcarbamate

Aqueous Work-up & 
 Column Chromatography

3.

4.

Click to download full resolution via product page

Caption: Proposed workflow for the final Boc-protection step.

Proposed Characterization Data
The structural confirmation of the final product and key intermediates would rely on standard

analytical techniques. The following table summarizes the expected data.
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Compound
Molecular
Formula

Molecular
Weight ( g/mol
)

Expected ¹H
NMR Signals
(ppm,
indicative)

Expected
Mass Spec
(m/z) [M+H]⁺

3-Amino-5-

methoxypyridin-

4-ol

C₆H₈N₂O₂ 140.14

Aromatic protons

(~7-8 ppm),

Methoxy protons

(~3.8 ppm),

Amino and

Hydroxyl protons

(broad signals)

141.06

Tert-butyl (4-

hydroxy-5-

methoxypyridin-

3-

yl)methylcarbam

ate

C₁₂H₁₈N₂O₄ 254.28

Aromatic protons

(~7-8 ppm),

Methoxy protons

(~3.8 ppm),

Methyl protons of

Boc group (~1.5

ppm, singlet,

9H), NH and OH

protons (broad)

255.13

Potential Applications and Future Directions
The synthesized tert-butyl (4-hydroxy-5-methoxypyridin-3-yl)methylcarbamate holds potential in

several areas of drug discovery and development:

As a Building Block: The Boc-protected amine allows for selective deprotection and further

functionalization at the 3-position of the pyridine ring. This makes it a valuable intermediate

for creating a library of novel substituted pyridinol derivatives for high-throughput screening.

As a Biologically Active Compound: The pyridinol core itself may exhibit intrinsic biological

activity. Screening this compound against various targets, such as kinases, proteases, and

other enzymes, could reveal novel therapeutic properties. The structural similarity to known

kinase inhibitors suggests this as a promising starting point.[7]
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In Fragment-Based Drug Design: The molecule can be considered a fragment that could be

elaborated upon to develop more potent and selective inhibitors for specific biological

targets.

Future work should focus on the successful synthesis and characterization of this molecule,

followed by a comprehensive biological evaluation to explore its therapeutic potential.

Conclusion
While the discovery and history of tert-butyl (4-hydroxy-5-methoxypyridin-3-yl)methylcarbamate

are not documented, a logical and feasible synthetic pathway can be proposed based on

established chemical principles. The significance of the substituted pyridinol scaffold in

medicinal chemistry provides a strong rationale for the synthesis of this novel compound. This

technical guide offers a comprehensive framework for its preparation and serves as a

foundation for future research into its potential applications in drug discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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